Cas no 94743-26-7 (2,2-Dimethyl-6-phenylhexan-3-one)

2,2-Dimethyl-6-phenylhexan-3-one structure
94743-26-7 structure
Product Name:2,2-Dimethyl-6-phenylhexan-3-one
CAS No:94743-26-7
MF:C14H20O
MW:204.308004379272
CID:4721841
PubChem ID:13458655
Update Time:2025-04-24

2,2-Dimethyl-6-phenylhexan-3-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-6-phenylhexan-3-one
    • 2,2-Dimethyl-6-phenyl-3-hexanone (ACI)
    • Inchi: 1S/C14H20O/c1-14(2,3)13(15)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
    • InChI Key: JRSVGSLNDAMUHF-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 204.151415257g/mol
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1

2,2-Dimethyl-6-phenylhexan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12588-10g
2,2-dimethyl-6-phenylhexan-3-one
94743-26-7 95%
10g
$1527 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1533078-1g
2,2-Dimethyl-6-phenylhexan-3-one
94743-26-7 98%
1g
¥3288.00 2024-04-24

2,2-Dimethyl-6-phenylhexan-3-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  5 min, -30 °C; 24 h, 100 °C
Reference
Preparation method of organic ketone compounds from gem-diboronic acid esters
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Methyllithium Solvents: Diethyl ether ,  Toluene ;  rt → -30 °C; 5 min, -30 °C; 8 h, 100 °C
1.2 Reagents: Water
Reference
Dual Functionalization of α-Monoboryl Carbanions through Deoxygenative Enolization with Carboxylic Acids
Sun, Wei; Wang, Lu; Xia, Chungu; Liu, Chao, Angewandte Chemie, 2018, 57(19), 5501-5505

Production Method 3

Reaction Conditions
1.1 Reagents: Hantzsch ester Catalysts: Thiophenol ,  Acridinium, 10-methyl-9-(2,4,6-trimethylphenyl)-, tetrafluoroborate(1-) (1:1) Solvents: Dichloromethane ;  12 h, rt
Reference
Metal-free visible light photoredox enables generation of carbyne equivalents via phosphonium ylide C-H activation
Das, Mrinmoy; Vu, Minh Duy; Zhang, Qi; Liu, Xue-Wei, Chemical Science, 2019, 10(6), 1687-1691

Production Method 4

Reaction Conditions
1.1 Reagents: Manganese ,  Sodium chloride Catalysts: 1,10-Phenanthroline ,  Nickel chloride hexahydrate Solvents: Dimethylacetamide ;  2 h
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  3 min
Reference
Mechanical Activation of Zero-Valent Metal Reductants for Nickel-Catalyzed Cross-Electrophile Coupling
Jones, Andrew C.; Williams, Matthew T. J.; Morrill, Louis C. ; Browne, Duncan L., ACS Catalysis, 2022, 12(21), 13681-13689

Production Method 5

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Chlorotrimethylsilane ,  2,2′-Bipyridine ,  Dibromo[1,1′-(oxy-κO)bis[2-(methoxy-κO)ethane]]nickel Solvents: Tetrahydrofuran ,  Dimethylacetamide ;  1 h, 40 °C
Reference
From Alkyl Halides to Ketones: Nickel-Catalyzed Reductive Carbonylation Utilizing Ethyl Chloroformate as the Carbonyl Source
Shi, Renyi; Hu, Xile, Angewandte Chemie, 2019, 58(22), 7454-7458

Production Method 6

Reaction Conditions
Reference
Iron-Catalysed Remote C(sp3)-H Azidation of O-Acyl Oximes and N-Acyloxy Imidates Enabled by 1,5-Hydrogen Atom Transfer of Iminyl and Imidate Radicals: Synthesis of γ-Azido Ketones and β-Azido Alcohols
Torres-Ochoa, Ruben O.; Leclair, Alexandre; Wang, Qian; Zhu, Jieping, Chemistry - A European Journal, 2019, 25(40), 9477-9484

Production Method 7

Reaction Conditions
Reference
Synthesis of α-nitrogen tert-butyl ketones of the type 〉NCR1R2COCMe3
Montignoul, Claude; Richard, Marie Josee; Vigne, Christian; Giral, Louis, Journal of Heterocyclic Chemistry, 1984, 21(5), 1509-19

Production Method 8

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Zinc Catalysts: Titanocene dichloride Solvents: 2-Methyltetrahydrofuran ;  15 min, rt
1.2 Reagents: Lithium tetrafluoroborate ;  3 h, 80 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min
Reference
Ti-Catalyzed Modular Ketone Synthesis from Carboxylic Derivatives and gem-Dihaloalkanes
Ni, Jiabin; Xia, Xiaowen; Gu, Danyu; Wang, Zhaobin, Journal of the American Chemical Society, 2023, 145(27), 14884-14893

Production Method 9

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
One-pot synthesis of ketones using N-methoxy-N-methyl-2-pyridyl urethane
Lee, Na Ra; Lee, Jae In, Synthetic Communications, 1999, 29(8), 1249-1255

2,2-Dimethyl-6-phenylhexan-3-one Raw materials

2,2-Dimethyl-6-phenylhexan-3-one Preparation Products

Additional information on 2,2-Dimethyl-6-phenylhexan-3-one

2,2-Dimethyl-6-phenylhexan-3-one: A Comprehensive Overview

The compound CAS No. 94743-26-7, also known as 2,2-Dimethyl-6-phenylhexan-3-one, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of ketones, specifically a substituted cyclohexanone derivative. Its structure consists of a six-membered ring with a ketone group at position 3, two methyl groups at position 2, and a phenyl group at position 6. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

Recent studies have highlighted the potential of 2,2-Dimethyl-6-phenylhexan-3-one in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and composites. The molecule's ability to undergo various condensation reactions has been leveraged to develop high-performance materials with enhanced thermal stability and mechanical strength. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their resistance to thermal degradation.

In addition to its role in materials science, CAS No. 94743-26-7 has shown promise in the pharmaceutical industry. Its unique structure makes it an ideal candidate for drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. A recent paper in the European Journal of Pharmaceutical Sciences reported that formulations incorporating this compound exhibited superior drug release profiles compared to conventional carriers.

The synthesis of 2,2-Dimethyl-6-phenylhexan-3-one involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis methods. For example, researchers have successfully utilized enzymatic catalysts to achieve higher yields while reducing waste production.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 50°C and a boiling point around 150°C under standard atmospheric pressure. These characteristics make it suitable for applications that require stability over a wide temperature range. Furthermore, its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions and formulations.

From an environmental perspective, understanding the degradation pathways of CAS No. 94743-26-7 is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is needed to fully understand the kinetics and mechanisms involved in its environmental fate.

In conclusion, 2,2-Dimethyl-6-phenylhexan-3-one (CAS No. 94743-26-7) is a versatile compound with applications spanning materials science, pharmaceuticals, and beyond. Its unique structure and properties continue to drive innovative research and development across various industries. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in shaping future technologies.

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